Cas no 2228822-25-9 (4-(4-aminobutyl)-2-ethoxyphenol)

• Product Name: 4-(4-aminobutyl)-2-ethoxyphenol
• CAS No: 2228822-25-9
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5849444
• PubChem ID: 165639630
• Update Time: 2025-07-18

4-(4-aminobutyl)-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminobutyl)-2-ethoxyphenol
• EN300-1821217
• 2228822-25-9

• Inchi： 1S/C12H19NO2/c1-2-15-12-9-10(5-3-4-8-13)6-7-11(12)14/h6-7,9,14H,2-5,8,13H2,1H3
• InChI Key： JTQTUIMVDLKVSN-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CCCCN)O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(4-aminobutyl)-2-ethoxyphenol

Comprehensive Overview of 4-(4-aminobutyl)-2-ethoxyphenol (CAS No. 2228822-25-9): Properties, Applications, and Research Insights

4-(4-aminobutyl)-2-ethoxyphenol, identified by its CAS number 2228822-25-9, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This phenolic derivative features a unique molecular structure combining an aminobutyl side chain with an ethoxy substituent, making it a versatile intermediate for synthetic applications. Its chemical properties include moderate solubility in polar solvents and stability under controlled conditions, which are critical for laboratory and industrial use.

Recent studies highlight the compound's potential in drug discovery, particularly as a building block for neuroactive agents and antioxidant formulations. Researchers are exploring its role in modulating oxidative stress pathways, a hot topic in aging-related diseases and metabolic disorders. The 4-(4-aminobutyl) moiety is of particular interest due to its structural similarity to naturally occurring bioactive amines, which may enhance bioavailability in therapeutic designs.

From an SEO perspective, queries like "4-(4-aminobutyl)-2-ethoxyphenol uses" or "CAS 2228822-25-9 solubility data" reflect growing user interest in its practical applications. Analytical techniques such as HPLC and mass spectrometry are frequently mentioned alongside this compound, underscoring its relevance in quality control protocols. Environmental scientists also investigate its biodegradation profile, aligning with global trends toward green chemistry.

In synthetic chemistry, the ethoxy group in 4-(4-aminobutyl)-2-ethoxyphenol enhances electron-donating effects, facilitating reactions like electrophilic aromatic substitutions. This property is leveraged in designing flavonoid analogs, a trending area in nutraceutical research. Patent databases reveal its inclusion in formulations targeting skin health—a sector with high consumer demand—due to its potential radical-scavenging activity.

Safety data sheets emphasize standard handling precautions for laboratory reagents, though it is not classified as hazardous under current regulations. Storage recommendations typically suggest ambient conditions with protection from light, addressing common user queries about compound stability. Suppliers often provide technical specifications including purity grades (e.g., >98%), which are crucial for research reproducibility.

The compound's spectroscopic characterization (e.g., NMR and IR spectra) is well-documented, supporting its identification in complex mixtures. This aligns with the FAIR data principles (Findable, Accessible, Interoperable, Reusable), a best practice increasingly demanded by academic and industrial stakeholders. Computational chemists model its 3D conformation to predict interactions with biological targets, a method growing in popularity due to AI-driven drug design advancements.

Emerging applications include its use as a crosslinking agent in polymer chemistry, where its primary amine group enables covalent modifications. This intersects with the sustainable materials trend, particularly in biodegradable packaging innovations. Additionally, its logP value (a measure of lipophilicity) is frequently analyzed for ADMET predictions—a key step in preclinical development pipelines.

For SEO optimization, incorporating long-tail keywords like "synthesis protocol for 4-(4-aminobutyl)-2-ethoxyphenol" or "CAS 2228822-25-9 supplier comparison" can improve visibility. The compound's IUPAC name and simplified molecular line-entry system (SMILES) string are often searched by professionals verifying chemical databases, highlighting the need for precise technical content.

In conclusion, 4-(4-aminobutyl)-2-ethoxyphenol represents a multifaceted compound bridging medicinal chemistry, material science, and analytical technology. Its evolving applications reflect broader scientific priorities such as precision medicine and eco-friendly synthesis, ensuring sustained relevance in both academic and industrial spheres.